3-Amino-4-(3-hydroxymethyl-phenylamino)-benzoic acid ethyl ester

• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• IUPAC Name: ethyl 3-amino-4-[3-(hydroxymethyl)anilino]benzoate
• InChI: InChI=1S/C16H18N2O3/c1-2-21-16(20)12-6-7-15(14(17)9-12)18-13-5-3-4-11(8-13)10-19/h3-9,18-19H,2,10,17H2,1H3
• InChI Key: SJNZWNGGTRUQAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)NC2=CC=CC(=C2)CO)N

Description

3-Amino-4-(3-hydroxymethyl-phenylamino)-benzoic acid ethyl ester is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of compound 5 (10 g, 30 mmol) in dry methanol (80 mL) was hydrogenated using Pd—C (1.0 g) as the catalyst (reaction monitored by TLC). The reaction mixture was filtered through celite. The filter cake was washed with methanol and the combined filtrate and washings were concentrated under reduced pressure to afford compound 6 (8.5 g, 93%) as a solid, which was taken as such for the next step.